![molecular formula C16H13BrN2OS2 B4177960 2-(1,3-benzothiazol-2-ylthio)-N-(3-bromo-4-methylphenyl)acetamide](/img/structure/B4177960.png)
2-(1,3-benzothiazol-2-ylthio)-N-(3-bromo-4-methylphenyl)acetamide
Overview
Description
2-(1,3-benzothiazol-2-ylthio)-N-(3-bromo-4-methylphenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound has been synthesized using different methods, and its mechanism of action has been studied extensively.
Scientific Research Applications
2-(1,3-benzothiazol-2-ylthio)-N-(3-bromo-4-methylphenyl)acetamide has been extensively studied for its potential applications in various fields. The compound has been shown to exhibit antimicrobial, anticancer, and anti-inflammatory properties. It has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems. The compound has been used in several studies to investigate the mechanism of action of different drugs and to develop new drugs with improved efficacy.
Mechanism of Action
The mechanism of action of 2-(1,3-benzothiazol-2-ylthio)-N-(3-bromo-4-methylphenyl)acetamide is not fully understood. However, studies have shown that the compound inhibits the growth of cancer cells by inducing apoptosis, which is a programmed cell death process. The compound has also been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. The compound has been shown to inhibit the growth of several types of cancer cells, including breast cancer, lung cancer, and colon cancer cells. It has also been shown to exhibit antimicrobial activity against several bacterial and fungal strains. The compound has been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response, which may make it a potential treatment for inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(1,3-benzothiazol-2-ylthio)-N-(3-bromo-4-methylphenyl)acetamide in lab experiments is its ability to inhibit the growth of cancer cells and exhibit antimicrobial activity. This makes it a potential candidate for developing new drugs for the treatment of cancer and infectious diseases. However, one of the limitations of using the compound in lab experiments is its toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for the research on 2-(1,3-benzothiazol-2-ylthio)-N-(3-bromo-4-methylphenyl)acetamide. One of the future directions is to investigate the mechanism of action of the compound in more detail to identify its molecular targets. This may lead to the development of new drugs with improved efficacy. Another future direction is to investigate the potential use of the compound as a fluorescent probe for detecting metal ions in biological systems. This may lead to the development of new diagnostic tools for detecting metal ion imbalances in diseases such as Alzheimer's and Parkinson's. Additionally, future studies could focus on investigating the potential use of the compound in combination with other drugs to enhance their efficacy.
properties
IUPAC Name |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-(3-bromo-4-methylphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13BrN2OS2/c1-10-6-7-11(8-12(10)17)18-15(20)9-21-16-19-13-4-2-3-5-14(13)22-16/h2-8H,9H2,1H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMTOGRZBWOWVFM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CSC2=NC3=CC=CC=C3S2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13BrN2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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